Penicillin V β-Sulfoxide-d3
Penicillin V β-Sulfoxide-d3
Brand Name:
Vulcanchem
CAS No.:
148680-07-3
VCID:
VC0044827
InChI:
InChI=1S/C16H18N2O6S/c1-16(2)12(15(21)22)18-13(20)11(14(18)25(16)23)17-10(19)8-24-9-6-4-3-5-7-9/h3-7,11-12,14H,8H2,1-2H3,(H,17,19)(H,21,22)/t11-,12+,14-,25-/m1/s1/i1D3/t11-,12+,14-,16-,25-
SMILES:
CC1(C(N2C(S1=O)C(C2=O)NC(=O)COC3=CC=CC=C3)C(=O)O)C
Molecular Formula:
C16H18N2O6S
Molecular Weight:
369.406
Penicillin V β-Sulfoxide-d3
CAS No.: 148680-07-3
Reference Standards
VCID: VC0044827
Molecular Formula: C16H18N2O6S
Molecular Weight: 369.406
| CAS No. | 148680-07-3 |
|---|---|
| Product Name | Penicillin V β-Sulfoxide-d3 |
| Molecular Formula | C16H18N2O6S |
| Molecular Weight | 369.406 |
| IUPAC Name | (2S,3S,4S,5R,6R)-3-methyl-4,7-dioxo-6-[(2-phenoxyacetyl)amino]-3-(trideuteriomethyl)-4$l^{4} |
| Standard InChI | InChI=1S/C16H18N2O6S/c1-16(2)12(15(21)22)18-13(20)11(14(18)25(16)23)17-10(19)8-24-9-6-4-3-5-7-9/h3-7,11-12,14H,8H2,1-2H3,(H,17,19)(H,21,22)/t11-,12+,14-,25-/m1/s1/i1D3/t11-,12+,14-,16-,25- |
| Standard InChIKey | DNPOVSLJNLLGMA-AERZYDOTSA-N |
| SMILES | CC1(C(N2C(S1=O)C(C2=O)NC(=O)COC3=CC=CC=C3)C(=O)O)C |
| Synonyms | 6-Phenoxyacetamidopenicillinic Acid-d3 1β-Oxide; Penicillin-d3 V S-Oxide; _x000B_[2S-(2α,4β,5α,6β)]-3,3-Dimethyl-7-oxo-6-[(phenoxyacetyl)amino]-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic Acid-d3 4-Oxide; (2S,4S,5R,6R)-3,3-Dimethyl-7-oxo-6-[(2-phenoxyac |
| Last Modified | Aug 20 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume